N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• InChI: InChI=1S/C15H16N4O5/c1-21-14-17-11(18-15(19-14)22-2)8-16-13(20)9-4-3-5-10-12(9)24-7-6-23-10/h3-5H,6-8H2,1-2H3,(H,16,20)
• InChI Key: FWSYGRSVBOYQEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)CNC(=O)C2=C3C(=CC=C2)OCCO3)OC
• Molecular Formula: C15H16N4O5
• Molecular Weight: 332.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a 1,3,5-triazin-2-yl group, a carboxamide group, and a 2,3-dihydrobenzo[b][1,4]dioxine group.

Scientific Research Applications

Chemical Synthesis and Reactivity

N-((4,6-Dimethoxy-1,3,5-triazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide is a chemical compound involved in the synthesis of various heterocyclic compounds. Research has shown its applications in creating novel substances with potential anti-inflammatory and analgesic properties, as highlighted by Abu‐Hashem et al. (2020), who synthesized a range of heterocyclic compounds starting from visnaginone and khellinone derivatives. These compounds exhibited significant cyclooxygenase-1/2 (COX-1/2) inhibition, alongside analgesic and anti-inflammatory activities, suggesting its utility in medicinal chemistry for drug development (Abu‐Hashem et al., 2020).

Catalytic Applications

The compound has also been used as a condensing agent in the formation of amides and esters. Kunishima et al. (1999) explored its efficiency in condensation reactions, demonstrating its practicality in organic synthesis. The method allows for the reactions to proceed under atmospheric conditions without the need for solvent drying, and the co-products can be easily removed, making the process highly efficient and user-friendly for synthesizing amides and esters (Kunishima et al., 1999).

Antitubercular and Antibacterial Activities

Further research into the derivatives of this compound has revealed their potential in treating infectious diseases. Bodige et al. (2020) synthesized a series of carboxamide derivatives showing promising antitubercular and antibacterial activities. Their molecular docking studies into the MTB enoyl reductase enzyme suggest these compounds could be developed into effective treatments for tuberculosis and other bacterial infections (Bodige et al., 2020).

Cytotoxic Activities for Cancer Research

Additionally, derivatives of this compound have been evaluated for their cytotoxic activities against various cancer cell lines. Deady et al. (2003) found that carboxamide derivatives of benzo[b][1,6]naphthyridines, synthesized through reactions involving similar chemical structures, possessed potent growth inhibitory properties against leukemia and carcinoma cell lines, suggesting potential applications in cancer therapy (Deady et al., 2003).